Cas no 13314-52-8 (dichlorodiethylgermane)

Dichlorodiethylgermane (C₄H₁₀Cl₂Ge) is an organogermanium compound featuring two chlorine and two ethyl groups bonded to a central germanium atom. This reactive intermediate is primarily utilized in organic synthesis and materials science for the preparation of germanium-containing polymers, coatings, and catalysts. Its high reactivity toward nucleophiles enables efficient functionalization, making it valuable for introducing germanium moieties into complex molecular frameworks. The compound’s stability under controlled conditions and compatibility with various solvents enhance its utility in precision chemical processes. Dichlorodiethylgermane is particularly advantageous in semiconductor research and advanced material development due to its ability to form germanium-carbon bonds with tailored properties. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.
dichlorodiethylgermane structure
dichlorodiethylgermane structure
Product Name:dichlorodiethylgermane
CAS No:13314-52-8
MF:C4H10Cl2Ge
MW:201.668199062347
MDL:MFCD00013589
CID:49160
PubChem ID:24864871
Update Time:2025-05-21

dichlorodiethylgermane Chemical and Physical Properties

Names and Identifiers

    • dichlorodiethylgermane
    • dichloro(diethyl)germane
    • DIETHYLDICHLOROGERMANE
    • Diaethylgermanium-dichlorid
    • diethyldichlorogermanium
    • DIETHYLGERMANIUM CHLORIDE
    • DIETHYLGERMANIUM DICHLORIDE
    • Germane,dichlorodiethyl
    • Dichlorodiethylgermane,97%
    • Diethylgermanium dichloride 97%
    • Diethylgermaniumdichloride,min.97%
    • Diethylgermanium dichloride, min. 97%
    • Germane, dichlorodiethyl-
    • NSC342212
    • BWUPRNSPZFPYEK-UHFFFAOYSA-N
    • AKOS015915818
    • ?DIETHYLGERMANIUM DICHLORIDE
    • EINECS 236-344-5
    • Diethylgermanium dichloride, 97%
    • NS00084806
    • SCHEMBL301765
    • 13314-52-8
    • NSC-342212
    • NSC 342212
    • DTXSID90157976
    • BENZOICACID2-ETHYLHEXYLESTER
    • MFCD00013589
    • FT-0750938
    • DB-008573
    • DTXCID9080467
    • DIETHYLGERMANIUMDICHLORIDE
    • MDL: MFCD00013589
    • Inchi: 1S/C4H10Cl2Ge/c1-3-7(5,6)4-2/h3-4H2,1-2H3
    • InChI Key: BWUPRNSPZFPYEK-UHFFFAOYSA-N
    • SMILES: [Ge](CC)(CC)(Cl)Cl

Computed Properties

  • Exact Mass: 201.93700
  • Monoisotopic Mass: 201.937
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 47.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.372 g/mL at 25 °C(lit.)
  • Melting Point: -39°C
  • Boiling Point: 175 °C
  • Flash Point: Fahrenheit: 145.4 ° f
    Celsius: 63 ° c
  • Refractive Index: n20/D 1.471(lit.)
  • Water Partition Coefficient: Decomposes in water and NH3. Soluble in organic solvents
  • PSA: 0.00000
  • LogP: 2.94600
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

dichlorodiethylgermane Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H312-H319-H332-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazardous Material transportation number:UN 3265 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-36/37
  • Safety Instruction: S16-S26-S36
  • Hazardous Material Identification: Xn
  • Safety Term:8
  • Packing Group:II
  • Risk Phrases:R10; R20/21/22; R36/37
  • HazardClass:8
  • PackingGroup:II
  • TSCA:No

dichlorodiethylgermane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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dichlorodiethylgermane Related Literature

Additional information on dichlorodiethylgermane

Dichlorodiethylgermane (CAS No. 13314-52-8): A Comprehensive Overview

Dichlorodiethylgermane, also known by its CAS number 13314-52-8, is a germanium-based organometallic compound that has garnered significant attention in the fields of organic synthesis, materials science, and catalysis. This compound, with the molecular formula GeCl₂(CH₂CH₃)₂, is a key player in modern chemical research due to its unique properties and versatile applications.

The structure of dichlorodiethylgermane consists of a germanium atom bonded to two ethyl groups and two chlorine atoms. This configuration makes it highly reactive, particularly in nucleophilic substitution reactions. Recent studies have highlighted its role as an efficient precursor for the synthesis of various germanium-containing materials, including nanoparticles and thin films, which are critical for advanced electronic devices.

One of the most notable applications of dichlorodiethylgermane is in the field of organometallic chemistry. Researchers have demonstrated its ability to act as a catalyst in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it facilitates the formation of carbon-carbon bonds. This capability has significant implications for the development of new pharmaceuticals and agrochemicals, as it enables the construction of complex molecular architectures with high precision.

Moreover, dichlorodiethylgermane has been extensively studied for its potential in materials science. Recent advancements have shown that this compound can be used to synthesize germanium nanowires and quantum dots, which are essential components in next-generation optoelectronic devices. These nanomaterials exhibit unique electronic properties that make them ideal for applications in solar cells, light-emitting diodes (LEDs), and sensors.

In terms of synthesis, dichlorodiethylgermane is typically prepared via the reaction of germanium tetrachloride (GeCl₄) with ethanol (CH₃CH₂OH) under controlled conditions. This method ensures high purity and reproducibility, which are crucial for its use in demanding chemical processes. The synthesis pathway has been optimized in recent studies to enhance yield and reduce byproduct formation, making it more viable for industrial applications.

The stability and reactivity of dichlorodiethylgermane make it a valuable reagent in various chemical transformations. For instance, it has been employed in the synthesis of organogermanium polymers, which exhibit excellent thermal stability and mechanical properties. These polymers find applications in high-performance composites and coatings, contributing to advancements in aerospace and automotive industries.

Recent research has also explored the use of dichlorodiethylgermane in catalytic cycles involving transition metals. By coordinating with metal centers, this compound can significantly accelerate reaction rates while maintaining selectivity. This property has opened new avenues for sustainable chemical manufacturing processes that require minimal energy input and produce fewer waste products.

In conclusion, dichlorodiethylgermane (CAS No. 13314-52-8) stands out as a versatile and indispensable compound in contemporary chemical research and industry. Its unique properties, coupled with ongoing advancements in synthesis and application techniques, ensure its continued relevance across diverse scientific disciplines.

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